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Introduction
[His7]-Corazonin is a neuropeptide identified in several locust species, including Schistocerca

gregaria, Schistocerca americana, and Locusta migratoria.[1] It is a key hormonal factor

implicated in the regulation of density-dependent phase polyphenism, one of the most striking

examples of phenotypic plasticity in the animal kingdom.[2][3] This protocol provides detailed

application notes for the preparation and injection of [His7]-Corazonin in locusts to study its

physiological and behavioral effects. The primary applications include the induction of

gregarious characteristics in solitarious locusts, such as changes in body coloration and

morphometrics.[2][3][4]

Corazonin and its related compounds are widely distributed among insects, with the exception

of Coleoptera.[2] The peptide is produced in neurosecretory cells of the brain and ventral nerve

cord.[1] Its receptor is a G protein-coupled receptor (GPCR), and its signaling pathway is

involved in a variety of physiological processes beyond phase change, including the potential

modulation of stress responses and metabolism.[1][5]
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The following tables summarize the quantitative effects of [His7]-Corazonin injection on various

phase-related characteristics in locusts, as documented in scientific literature.

Table 1: Effect of [His7]-Corazonin on Body Coloration in Locusta migratoria

Dosage (per
nymph)

Temperature (°C)
Observed Effect on
Albino Nymphs

Reference

1 pmol 25-34
Development of dark

coloration
[6]

1 pmol 38-42 Little to no darkening [6]

10 pmol 38-42 Induction of darkening [6]

100 pmol (early 3rd

instar)
Not specified

Completely black in

the following instar
[7]

100 pmol (mid 3rd

instar)
Not specified

Black patterns with an

orange background
[7]

Table 2: Effect of [His7]-Corazonin on Morphometric Ratios in Schistocerca gregaria and

Locusta migratoria
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Dosage (per
nymph)

Injection Instar
Measured
Ratio

Observed
Effect in
Solitary-
Reared
Locusts

Reference

1 nmol 2nd and 3rd F/C Ratio*

Shift towards

values typical for

gregarious

individuals

[8]

1 nmol 2nd and 3rd E/F Ratio

Significant

influence

towards

gregarious

values

[8]

2 nmol Beginning of 3rd E/F Ratio

Clearer shift

towards

gregarious

values

[8]

*F/C Ratio: Hind femur length / Maximum head width **E/F Ratio: Forewing (elytron) length /

Hind femur length

Experimental Protocols
Preparation of [His7]-Corazonin Solution
This protocol outlines the preparation of a stock solution and working solutions of [His7]-

Corazonin for injection.

Materials:

Lyophilized [His7]-Corazonin peptide

Sterile, nuclease-free water or insect saline (e.g., Ringer's solution)

Microcentrifuge tubes
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Reconstitution of Lyophilized Peptide:

Briefly centrifuge the vial of lyophilized [His7]-Corazonin to ensure the powder is at the

bottom.

Reconstitute the peptide in sterile, nuclease-free water or insect saline to create a stock

solution. A common stock concentration is 1 mM. To achieve this, the volume of solvent to

add will depend on the amount of peptide provided by the manufacturer.

Gently vortex or pipette up and down to dissolve the peptide completely. Avoid vigorous

shaking to prevent peptide degradation.

Preparation of Working Solutions:

Prepare serial dilutions of the stock solution to achieve the desired final concentrations for

injection. For example, to inject 10 pmol in a 5 µL volume, a working solution of 2 µM

would be required.

Calculation Example:

Desired dose: 10 pmol = 10 x 10-12 mol

Injection volume: 5 µL = 5 x 10-6 L

Required concentration = (10 x 10-12 mol) / (5 x 10-6 L) = 2 x 10-6 M = 2 µM

Dilute the stock solution accordingly with sterile insect saline.

Storage:

Store the stock solution and aliquots of working solutions at -20°C or -80°C for long-term

storage. Avoid repeated freeze-thaw cycles.
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Locust Handling and Anesthesia
Proper handling and anesthesia are crucial to minimize stress and injury to the locusts.

Materials:

Locusts (e.g., Schistocerca gregaria or Locusta migratoria, nymphal or adult stages)

Container for anesthesia (e.g., a small box or beaker)

Ice pack or access to a 4°C refrigerator

Soft forceps or a small brush for handling

Procedure:

Anesthesia:

Place the locusts in a container and cool them on an ice pack or in a 4°C refrigerator for

10-15 minutes. This will induce a state of cold anesthesia, rendering them immobile for the

injection procedure.

Alternatively, CO2 anesthesia can be used.

Handling:

Handle the anesthetized locusts gently using soft forceps or a small brush to avoid

causing injury.

Position the locust for injection, typically dorsal or ventral side up, depending on the

chosen injection site. The locust can be placed on a soft surface like modeling clay or

foam to secure it during the injection.

[His7]-Corazonin Injection Protocol
This protocol details the microinjection of the prepared [His7]-Corazonin solution into the locust

hemocoel.

Materials:
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Anesthetized locust

Microsyringe (e.g., Hamilton syringe) or a microinjector system with a glass capillary needle

Prepared [His7]-Corazonin working solution

Dissecting microscope (optional, but recommended for precision)

Ethanol (70%) for surface sterilization

Procedure:

Prepare the Injection Equipment:

Load the microsyringe or glass capillary with the [His7]-Corazonin working solution,

ensuring there are no air bubbles.

Select and Sterilize the Injection Site:

The recommended injection site is the soft cuticle of the abdomen, either ventrally

between the sternites or ventro-laterally. This minimizes damage to internal organs.

Gently wipe the injection site with a small amount of 70% ethanol to reduce the risk of

infection.

Injection:

Carefully insert the needle through the soft cuticle into the hemocoel. The needle should

be inserted at a shallow angle to avoid piercing the gut or other internal organs.

Inject the desired volume of the [His7]-Corazonin solution (typically 2-10 µL).

Slowly withdraw the needle. A small amount of hemolymph may leak from the puncture

site, which is normal.

Post-Injection Care and Observation:

Place the injected locust in a clean, ventilated cage with access to food and water.
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Allow the locust to recover from anesthesia at room temperature.

Monitor the locusts for the desired physiological or behavioral changes over the following

days and instars. For studies on body color, observations should be made after the next

molt.
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Caption: Corazonin signaling pathway in locusts.
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Caption: Experimental workflow for [His7]-Corazonin injection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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